![molecular formula C13H25ClN2O2 B6182738 tert-butyl decahydro-1,7-naphthyridine-1-carboxylate hydrochloride, Mixture of diastereomers CAS No. 2613389-58-3](/img/no-structure.png)
tert-butyl decahydro-1,7-naphthyridine-1-carboxylate hydrochloride, Mixture of diastereomers
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Description
The compound “tert-butyl decahydro-1,7-naphthyridine-1-carboxylate hydrochloride, Mixture of diastereomers” is a chemical with the CAS Number: 2613389-58-3 . It has a molecular weight of 276.81 . The IUPAC name for this compound is tert-butyl octahydro-1,7-naphthyridine-1 (2H)-carboxylate hydrochloride . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-8-4-5-10-6-7-14-9-11(10)15;/h10-11,14H,4-9H2,1-3H3;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 276.81 .Safety and Hazards
The safety information for this compound includes several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These codes provide guidance on how to handle the compound safely.
Properties
{ "Design of the Synthesis Pathway": [ "The synthesis pathway for tert-butyl decahydro-1,7-naphthyridine-1-carboxylate hydrochloride involves a series of reactions starting from commercially available starting materials.", "The key steps in the synthesis pathway include the formation of the naphthyridine ring system, introduction of the carboxylate group, and protection of the amine group.", "The final step involves the formation of the hydrochloride salt of the compound." ], "Starting Materials": [ "Cyclohexanone", "Methylamine", "Ethyl acetoacetate", "Tert-butyl bromoacetate", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Sodium hydroxide", "Methanol" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with methylamine and ethyl acetoacetate in the presence of sodium borohydride to form the intermediate 1,7-diaminodecahydronaphthalene.", "Step 2: The intermediate is then reacted with tert-butyl bromoacetate to introduce the tert-butyl ester group and form tert-butyl decahydro-1,7-naphthyridine-1-carboxylate.", "Step 3: The amine group is then protected by reacting the compound with methanol and hydrochloric acid to form the methylammonium salt of the compound.", "Step 4: The final step involves the formation of the hydrochloride salt of the compound by reacting the methylammonium salt with hydrochloric acid in diethyl ether and sodium hydroxide." ] } | |
2613389-58-3 | |
Molecular Formula |
C13H25ClN2O2 |
Molecular Weight |
276.8 |
Purity |
95 |
Origin of Product |
United States |
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